Cas no 221622-80-6 (5-Chloro-2-fluoro-4-methoxybenzaldehyde)

5-Chloro-2-fluoro-4-methoxybenzaldehyde is a versatile aromatic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its distinct substitution pattern—combining chloro, fluoro, and methoxy functional groups—enhances its reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing and donating effects of these substituents make it valuable for constructing complex heterocycles and fine chemicals. This compound exhibits high purity and stability, ensuring consistent performance in research and industrial processes. Its structural features also contribute to its utility in agrochemical and medicinal chemistry, where precise functionalization is critical. Proper handling and storage under inert conditions are recommended to maintain its integrity.

5-Chloro-2-fluoro-4-methoxybenzaldehyde structure

221622-80-6 structure

Product Name:5-Chloro-2-fluoro-4-methoxybenzaldehyde

CAS No:221622-80-6

MF:C₈H₆ClFO₂

MW:188.583445072174

MDL:MFCD06246209

CID:4673036

PubChem ID:22558230

Update Time:2025-05-28

5-Chloro-2-fluoro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-fluoro-4-methoxybenzaldehyde
- XLMFLLZPHARXSO-UHFFFAOYSA-N
- Benzaldehyde, 5-chloro-2-fluoro-4-methoxy-
- DB-427748
- AKOS006322038
- 221622-80-6
- MFCD06246209
- CS-0194038
- EN300-7810443
- SCHEMBL4181333
- E89946
- Z1198652274
- MDL： MFCD06246209
- Inchi： 1S/C8H6ClFO2/c1-12-8-3-7(10)5(4-11)2-6(8)9/h2-4H,1H3
- InChI Key： XLMFLLZPHARXSO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C(=CC=1OC)F

Computed Properties

Exact Mass: 188.0040353g/mol
Monoisotopic Mass: 188.0040353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.1

5-Chloro-2-fluoro-4-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517446-500 mg	5-Chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6		500MG	€341.00	2023-04-17
abcr	AB517446-1 g	5-Chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6		1g	€457.00	2023-04-17
abcr	AB517446-500mg	5-Chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6		500mg	€341.00	2023-09-02
abcr	AB517446-1g	5-Chloro-2-fluoro-4-methoxybenzaldehyde; .	221622-80-6		1g	€348.90	2025-02-21
Enamine	EN300-7810443-0.05g	5-chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6	95.0%	0.05g	$44.0	2025-02-22
Enamine	EN300-7810443-0.1g	5-chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6	95.0%	0.1g	$68.0	2025-02-22
Enamine	EN300-7810443-0.25g	5-chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6	95.0%	0.25g	$98.0	2025-02-22
Enamine	EN300-7810443-0.5g	5-chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6	95.0%	0.5g	$185.0	2025-02-22
Enamine	EN300-7810443-1.0g	5-chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6	95.0%	1.0g	$271.0	2025-02-22
Enamine	EN300-7810443-2.5g	5-chloro-2-fluoro-4-methoxybenzaldehyde	221622-80-6	95.0%	2.5g	$529.0	2025-02-22